(4-Methylthiadiazol-5-yl)methylthiourea

• IUPAC Name: (4-methylthiadiazol-5-yl)methylthiourea
• InChI: InChI=1S/C5H8N4S2/c1-3-4(11-9-8-3)2-7-5(6)10/h2H2,1H3,(H3,6,7,10)
• InChI Key: BFVZQRJNLBSEGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)CNC(=S)N
• Molecular Formula: C5H8N4S2
• Molecular Weight: 188.3 g/mol

Description

(4-Methylthiadiazol-5-yl)methylthiourea is a thiourea derivative featuring a 4-methyl-1,3,4-thiadiazole ring substituted at the 5-position with a methylthiourea group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylthiadiazol-5-yl)methylthiourea typically involves the reaction of 4-methylthiadiazole with methylisothiocyanate under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, and the mixture is stirred at room temperature or slightly elevated temperatures to facilitate the reaction. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of (4-Methylthiadiazol-5-yl)methylthiourea can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors, which allow for better control over reaction parameters and improved efficiency. Additionally, the use of automated purification systems can streamline the production process and reduce the overall cost.

Chemical Reactions Analysis

Types of Reactions

(4-Methylthiadiazol-5-yl)methylthiourea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of thiols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thiourea group is replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid, and water.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol, and tetrahydrofuran.

Substitution: Halides, alkoxides, dimethyl sulfoxide, and acetonitrile.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, amines.

Substitution: Halogenated derivatives, alkoxylated derivatives.

Scientific Research Applications

(4-Methylthiadiazol-5-yl)methylthiourea has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology: The compound has shown potential as an antimicrobial agent, inhibiting the growth of various bacterial and fungal strains. It is also being investigated for its potential use in cancer therapy due to its ability to interfere with cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating diseases such as cancer, infections, and inflammatory conditions.

Industry: The compound is used in the development of new materials with unique properties, such as improved thermal stability and conductivity.

Mechanism of Action

The mechanism of action of (4-Methylthiadiazol-5-yl)methylthiourea involves its interaction with specific molecular targets within cells. The compound can bind to enzymes and proteins, inhibiting their activity and disrupting cellular processes. For example, it may inhibit the activity of enzymes involved in DNA replication or protein synthesis, leading to cell death. Additionally, the compound’s ability to generate reactive oxygen species can induce oxidative stress, further contributing to its antimicrobial and anticancer effects.

Comparison with Similar Compounds

Structural Comparison with Similar Thiourea Derivatives

Table 1: Structural Features of Thiourea Derivatives

Compound Name	Heterocyclic Component	Substituents	Key Structural Notes	References
(4-Methylthiadiazol-5-yl)methylthiourea	4-Methyl-1,3,4-thiadiazole	Methylthiourea at C5	Combines thiadiazole rigidity with thiourea flexibility	Inferred
N-(2-Pyridyl)-N´-methylthiourea	Pyridine	Methylthiourea at N-position	Planar pyridine enhances π-π stacking
N-(2-Benzothiazolyl)-N´-methylthiourea	Benzothiazole	Methylthiourea at N-position	Fused benzene-thiazole increases hydrophobicity
Methylthiourea (MTU)	None	NH₂-CS-NHCH₃	Simple thiourea with one methyl group

Key Insights :

• Compared to MTU, the thiadiazole moiety enhances aromatic interactions and may influence hydrogen-bonding patterns, as seen in MTU-dioxane adducts .

Physicochemical Properties and Stability

• Hydrogen Bonding : MTU forms layered adducts with dioxane via NH⋯O bonds, creating ribbon-like structures . The thiadiazole ring in the target compound may disrupt such patterns due to reduced NH availability.
• Solubility : Thioureas with aromatic heterocycles (e.g., benzothiazole) exhibit lower aqueous solubility than MTU, a trend likely shared by the target compound .
• Thermal Stability: Copper(I) complexes of heterocyclic thioureas show higher decomposition temperatures (>200°C) compared to non-heterocyclic analogs, suggesting improved stability .

Coordination Chemistry and Metal Complex Formation

Table 2: Coordination Behavior of Thiourea Derivatives

Compound	Metal Ion	Coordination Mode	Complex Structure	References
N-(2-Thiazolyl)-N´-methylthiourea	Cu(I)	Bidentate (S, N)	Mononuclear or polymeric
MTU	Cu(I)	Monodentate (S)	Simple adducts
Target Compound (Inferred)	Cu(I)	Bidentate (S, N-thiadiazole)	Potential polymeric networks	—

Key Insights :

• Heterocyclic thioureas often form stable 1:1 or 1:2 metal-ligand complexes. For example, N-(2-pyridyl)-N´-methylthiourea forms 3-coordinate CuCl(L)₂ complexes .